![molecular formula C12H7NOS B1606229 3H-Phenothiazin-3-one CAS No. 581-30-6](/img/structure/B1606229.png)
3H-Phenothiazin-3-one
Overview
Description
3H-Phenothiazin-3-one is a heterocyclic compound that belongs to the phenothiazine family. It is widely used in scientific research due to its unique chemical properties. In
Scientific Research Applications
Photocatalysis in Organic Synthesis
3H-Phenothiazin-3-one: has been identified as an effective photocatalyst for the aerobic photochemical oxidation of sulfides to sulfoxides . This process is significant in organic synthesis as sulfoxides are prominent in many active pharmaceutical ingredients. The photocatalytic method employs a low catalyst loading, molecular oxygen as the sole oxidant, and a blue LED lamp as the irradiation source, making it a green chemistry approach.
Synthesis of Therapeutic Agents
Derivatives of 3H-Phenothiazin-3-one are synthesized for their therapeutic properties . These compounds are used in treating allergic conditions, asthma, cardiovascular disorders, and as inhibitors of mammalian leukotriene biosynthesis. They also exhibit antiviral, antibacterial, antimicrobial, and anti-inflammatory activities, making them versatile in medical applications.
Antioxidant and Anticancer Applications
Phenothiazine derivatives, including 3H-Phenothiazin-3-one , are recognized for their antioxidant and anticancer properties . They are potent anti-psychotic agents and have been used in treatments for Parkinson’s disease. Their role in inhibiting enzymes like MALT1 protease, cholinesterase, and butyryl-cholinesterase is also noteworthy.
Optoelectronic Applications
Recent advances have highlighted the use of phenothiazine derivatives in optoelectronic applications due to their unique optical and electronic properties . 3H-Phenothiazin-3-one and its derivatives are used in developing materials for mechanochromism, aggregation-induced emission, phosphorescence, and sensor probes.
Fluoride Ion Sensing
Phenothiazine derivatives containing N–H groups have shown excellent chromic behavior in response to fluoride ions . The addition of fluoride ions induces a rapid change in emission color, which is highly selective and can be used for ratiometric sensing applications.
Electrochromism
The same phenothiazine derivatives that respond to fluoride ions also exhibit electrochromic properties . Electrochromic devices (ECDs) fabricated from these composites show reversible changes in color depending on the applied voltage, making them suitable for display technologies.
Mechanism of Action
Target of Action
3H-Phenothiazin-3-one, also known as 3-Phenothiazone, primarily targets sulfides . It acts as a photocatalyst for the photochemical oxidation of sulfides to sulfoxides . The compound is part of the phenothiazines family, which are known therapeutic agents for treating allergic conditions, asthma, cardiovascular disorders, and inhibitors of mammalian leukotrine biosynthesis .
Mode of Action
The compound interacts with its targets (sulfides) through a photochemical oxidation process . When excited by light, 3H-Phenothiazin-3-one generates reactive oxygen species (ROS), most commonly singlet oxygen (1O2) or a superoxide anion (O2. * ), which then reacts with the starting sulfide .
Biochemical Pathways
The primary biochemical pathway affected by 3H-Phenothiazin-3-one is the oxidation of sulfides to sulfoxides . This transformation is significant in organic chemistry as the sulfoxide moiety plays a prominent role in many active substances and is commonly found in pharmaceuticals .
Pharmacokinetics
It’s known that the compound has high stability and chemical inertness .
Result of Action
The result of 3H-Phenothiazin-3-one’s action is the oxidation of both alkyl-aryl and alkyl-alkyl sulfides to sulfoxides . This method is also applicable in the synthesis of known pharmaceutically active compounds like Modafinil and Sulforaphane .
Action Environment
The action of 3H-Phenothiazin-3-one is influenced by environmental factors such as light and oxygen. The compound requires a blue LED lamp as the irradiation source and molecular oxygen as the sole oxidant for its photocatalytic activity .
properties
IUPAC Name |
phenothiazin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7NOS/c14-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)13-10/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKGCCFHSXQHWIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C3C=CC(=O)C=C3S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4073912 | |
Record name | 3H-Phenothiazin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4073912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3H-Phenothiazin-3-one | |
CAS RN |
581-30-6 | |
Record name | Phenothiazone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000581306 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Phenothiazone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=402439 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3H-Phenothiazin-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4073912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PHENOTHIAZONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5YML4NNP1E | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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